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Compound of Interest

Compound Name: Dibutyl oxalate

Cat. No.: B166012

Essential safety protocols and logistical plans for the use of Dibutyl oxalate in laboratory
settings, ensuring the protection of researchers and the integrity of experimental work.

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling of chemicals is paramount. This guide provides immediate, essential safety
and logistical information for Dibutyl oxalate, outlining operational procedures and disposal
plans to foster a secure research environment.

Chemical and Physical Properties of Dibutyl Oxalate

Understanding the properties of Dibutyl oxalate is the first step toward safe handling. This
clear, colorless liquid possesses a butyl-like odor and presents several hazards that
necessitate careful management.[1][2]
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Property Value Source
CAS Number 2050-60-4 [11[3]
Molecular Formula C10H1804 [1][3]
Molecular Weight 202.25 g/mol [3]
Boiling Point 239-240 °C (462-464 °F) [3]
Melting Point -29 °C (-20 °F) [3]
Vapor Pressure 0.096 mm Hg [2]
Flash Point 109 °C (228.2 °F) - closed cup

Density 0.986 g/mL at 25 °C

Hazard Identification and Personal Protective
Equipment (PPE)

Dibutyl oxalate is classified with several hazards that require specific protective measures. It
is known to cause skin irritation, serious eye damage, and may cause an allergic skin reaction
and respiratory irritation.[3][4][5] Adherence to recommended PPE is critical to mitigate these
risks.
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Hazard GHS Classification Recommended PPE

Chemical resistant gloves

(inspect before use), complete

Skin Irritation Skin Irrit. 2 ) ) )
suit protecting against
chemicals.[3]
Tightly fitting safety goggles,
Serious Eye Damage Eye Dam. 1 faceshield (8-inch minimum).
[3]
Skin Sensitization Skin Sens. 1 Chemical resistant gloves.[3]
Use in a well-ventilated area. If
ventilation is inadequate, use a
Respiratory Irritation STOT SE 3 full-face respirator with

appropriate cartridges (e.g.,
ABEK type).[3]

Operational Plan for Safe Handling

A systematic approach to handling Dibutyl oxalate from receipt to disposal is essential for
laboratory safety.

1. Pre-Handling Preparations:

o Ensure that an eyewash station and safety shower are readily accessible.[4]
 Verify that the work area is well-ventilated.[1][4]

 Inspect all PPE for integrity before use.[3]

2. Handling Procedures:

¢ Avoid contact with skin, eyes, and clothing.[1]

e Do not inhale vapor or mist.[1][3]

e Open and handle the container with care in a designated area.[1]
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Wash hands thoroughly after handling.[1][3]
. Storage:
Store in a cool, dry, and well-ventilated place.[1][3]
Keep the container tightly closed.[1][3]
If a container is opened, it must be carefully resealed and kept upright to prevent leakage.[3]

Keep away from sources of ignition.[1]
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Safe Handling Workflow for Dibutyl Oxalate
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Caption: Safe Handling Workflow for Dibutyl Oxalate
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Emergency Response and Disposal Plan

In the event of an emergency, a clear and concise plan is crucial.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a
physician.[3][4]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[3][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Consult a physician.[3][4]
Spill Response:

o Evacuate personnel to a safe area.[1]

o Wear appropriate personal protective equipment.[1]

o Prevent further leakage or spillage if safe to do so.[1]

e Soak up with inert absorbent material (e.g., sand, silica gel).[1][3]

e Collect in a suitable, closed container for disposal.[1][3]

e Do not let the product enter drains.[1]

Disposal:

e Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]
o Contaminated packaging should be disposed of as unused product.[3]

» Disposal must be in accordance with local, regional, and national regulations.[4]
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Emergency Response for Dibutyl Oxalate
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Caption: Emergency Response for Dibutyl Oxalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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